![molecular formula C17H14BrN3O2S B601855 2-[[5-Bromo-4-(1-cyclopropylnaphthalen-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid CAS No. 1533519-94-6](/img/structure/B601855.png)
2-[[5-Bromo-4-(1-cyclopropylnaphthalen-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
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Overview
Description
This compound is a crystalline polymorph form of 2- (5-bromo-4- (4-cyclopropyl naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio)acetic acid . It is known to decrease uric acid levels and is used in pharmaceutical compositions for the treatment of a variety of diseases and conditions .
Synthesis Analysis
The production method of this compound is based on the bromination of 2- (4- (1-cyclopropylnaphthalen-4-yl)-4 H -1,2,4-triazol-3-ylthio)acetic acid of formula 17, whose carboxyl function is protected by a trialkylsilyl group . The bromination reaction runs selectively and with a high conversion rate of the input compound . The introduction and deprotection of the used protecting group run very easily, so there is no need to isolate the produced intermediates of formula 18 and 19, which reduces the number of handling steps .Molecular Structure Analysis
The crystalline polymorphs of this compound are characterized by peaks at 10.32, 18.84, and 20.75°2θ±0.1°2θ . In further embodiments, such a crystalline polymorph is further characterized by at least two further peaks at 6.80, 21.54, 24.97, 25.53, 27.28, and 27.60°2θ±0.1° 2θ .Chemical Reactions Analysis
The novel method for the synthesis of this compound involves a bromination reaction that runs selectively and with a high conversion rate of the input compound . The introduction and deprotection of the used protecting group run very easily .Physical and Chemical Properties Analysis
The isolation of the product from the reaction mixture is advantageously based on the good crystallizing properties of the newly found salts of lesinurad of formula 21 and 22 .Scientific Research Applications
Chemical Synthesis and Drug Development
Compounds with structural similarities to 2-[[5-Bromo-4-(1-cyclopropylnaphthalen-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid have been explored for their potential in drug development. The presence of a 1,2,4-triazole ring suggests possible pharmaceutical applications due to this motif's prevalence in drugs with diverse therapeutic actions. Research has shown that derivatives of 1,2,4-triazole exhibit a wide range of biological activities, including antifungal, antibacterial, and antitumor effects. For example, novel 1,2,4-triazole derivatives have demonstrated antimicrobial activity against various microorganisms and have been evaluated for their potential in treating conditions such as cancer and infections (Demirbas, Karaoglu, Demirbaş, & Sancak, 2004).
Material Science and Supramolecular Chemistry
The unique structural features of this compound, particularly its potential for forming supramolecular assemblies, highlight its relevance in materials science. Compounds containing the 1,2,4-triazole ring have been utilized in the design of new materials with specific properties, such as conducting polymers, fluorescent markers, and components in molecular electronics. The ability to form hydrogen bonds and coordinate with metals makes these compounds valuable in constructing complex molecular architectures (Castiñeiras, García-Santos, & Saa, 2019).
Ligand for Metal Complexes
Research on 1,2,4-triazole derivatives has also extended into coordination chemistry, where these molecules act as ligands to form metal complexes. Such complexes have been studied for their catalytic, optical, and magnetic properties, contributing to advancements in areas like catalysis, photovoltaics, and sensor technology. The synthesis of dinuclear cobalt and nickel complexes using mercaptoacetic acid substituted 1,2,4-triazole ligands, for instance, highlights the potential of these compounds in developing new materials with desirable chemical and physical properties (Fang et al., 2019).
Mechanism of Action
Target of Action
Lesinurad Impurity 10, also known as 2-[[5-Bromo-4-(1-cyclopropylnaphthalen-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid or 2-((5-Bromo-4-(1-cyclopropylnaphthalen-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid, primarily targets the uric acid transporter 1 (URAT1) and organic anion transporter 4 (OAT4) .
Mode of Action
The compound inhibits the activity of URAT1 and OAT4 . URAT1 is a major transporter enzyme responsible for the reuptake of uric acid from the renal tubules. By inhibiting URAT1, the compound increases the excretion of uric acid .
Biochemical Pathways
The inhibition of URAT1 and OAT4 disrupts the reabsorption of uric acid in the renal tubules, leading to an increase in the renal clearance and fractional excretion of uric acid .
Pharmacokinetics
It’s known that lesinurad, the parent compound, has a bioavailability of nearly 100% .
Result of Action
The primary result of the compound’s action is a reduction in serum uric acid concentration. This is achieved through increased excretion of uric acid, which is facilitated by the inhibition of URAT1 and OAT4 .
Action Environment
It’s known that lesinurad, the parent compound, is metabolized in the liver via the cyp2c9 enzyme . Therefore, factors that affect liver function or the activity of the CYP2C9 enzyme could potentially influence the action and efficacy of the compound.
Properties
IUPAC Name |
2-[[5-bromo-4-(1-cyclopropylnaphthalen-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrN3O2S/c18-16-19-20-17(24-9-14(22)23)21(16)13-8-7-10-3-1-2-4-12(10)15(13)11-5-6-11/h1-4,7-8,11H,5-6,9H2,(H,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNYAOLJMDAJRMF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(C=CC3=CC=CC=C32)N4C(=NN=C4Br)SCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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